Cas no 2035000-66-7 (2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione)

• Product Name: 2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• CAS No: 2035000-66-7
• MF: C₂₀H₁₉ClN₂O₃
• MW: 370.829464197159
• CID: 5378303
• Update Time: 2025-07-02

2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione

• Inchi： 1S/C20H19ClN2O3/c21-14-8-5-13(6-9-14)7-10-18(24)22-11-15(12-22)23-19(25)16-3-1-2-4-17(16)20(23)26/h1-2,5-10,15-17H,3-4,11-12H2/b10-7+
• InChI Key： SGNKHNCKXBIBGZ-JXMROGBWSA-N
• SMILES： C1(=O)C2C(CC=CC2)C(=O)N1C1CN(C(=O)/C=C/C2=CC=C(Cl)C=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione

Comprehensive Analysis of 2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione (CAS No. 2035000-66-7)

The compound 2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione, identified by its CAS No. 2035000-66-7, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule combines an azetidine ring with a tetrahydroisoindole-dione scaffold, linked via a conjugated prop-2-enoyl bridge. Its unique architecture has garnered attention in drug discovery, particularly in the development of targeted therapies for inflammatory and neurological disorders.

Recent trends in scientific literature highlight growing interest in small-molecule modulators of protein-protein interactions (PPIs), where compounds like 2035000-66-7 may play a pivotal role. Researchers are actively investigating its potential as a kinase inhibitor or allosteric modulator, given its structural similarity to known bioactive scaffolds. The presence of the 4-chlorophenyl moiety suggests possible applications in optimizing drug-like properties such as membrane permeability and metabolic stability.

From a synthetic chemistry perspective, the E-configuration of the propenoyl group in 2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione offers interesting stereochemical considerations. Computational studies using molecular docking and QSAR modeling have become frequent search terms among chemists evaluating this compound's binding affinities. The azetidin-3-yl component particularly attracts attention due to its constrained geometry, which often enhances target selectivity in drug design.

Analytical characterization of CAS 2035000-66-7 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with researchers frequently searching for optimized protocols. The compound's tetrahydroisoindole-1,3-dione core shows fluorescence properties that make it valuable for probe development in cellular imaging applications. This dual functionality as both a potential therapeutic agent and diagnostic tool aligns with current demands for theranostic compounds in precision medicine.

Stability studies reveal that proper storage of 2-[1-[(E)-3-(4-chlorophenyl)prop-2-enoyl]azetidin-3-yl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione requires protection from light and moisture, with recommended temperatures below -20°C. These handling conditions are frequently queried in scientific databases, reflecting practical concerns among laboratory personnel. The compound's solubility profile in various organic solvents (DMSO > ethanol > water) also features prominently in experimental planning discussions.

Emerging applications in fragment-based drug discovery (FBDD) have brought renewed focus to this chemical entity. Its moderate molecular weight (MW ~384.8 g/mol) and balanced lipophilicity (clogP ~2.5) make it suitable for hit-to-lead optimization campaigns. Recent patent analyses show structural analogs appearing in claims related to neuroprotective agents and immune modulators, suggesting expanding therapeutic potential.

Environmental and safety assessments indicate that 2035000-66-7 requires standard laboratory precautions, with particular attention to its potential photosensitivity. These safety considerations frequently appear in workplace safety documentation searches. The compound's biodegradability profile remains under investigation, reflecting the pharmaceutical industry's growing emphasis on green chemistry principles.

Future research directions for this compound likely involve exploring its structure-activity relationships (SAR) through systematic derivatization. The azetidine-isoindoledione hybrid structure presents multiple sites for medicinal chemistry modifications, including the prop-2-enoyl linker and chlorophenyl substituent. Such studies may unlock novel biological activities while addressing current challenges in drug resistance and selectivity enhancement.